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Compound of Interest

Compound Name: 4-Methylanisole

Cat. No.: B047524 Get Quote

An In-depth Technical Guide to 4-Methylanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylanisole, also known as 4-

methoxytoluene, a versatile aromatic organic compound. This document outlines its chemical

and physical properties, summarizes key quantitative data, and provides illustrative diagrams to

support its utility in research and development.

Core Chemical Identifiers and Properties
4-Methylanisole is an organic compound with a methyl and a methoxy group attached to a

benzene ring. Its fundamental identifiers and properties are crucial for its application in various

scientific contexts.
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Property Value Source

CAS Number 104-93-8

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

Alternate Names
4-Methoxytoluene, p-

Methylanisole

Appearance Colorless to light yellow liquid

Odor Sweet, floral

Physicochemical Data
A summary of the key physicochemical properties of 4-Methylanisole is presented below.

These parameters are essential for designing experimental protocols and for understanding its

behavior in different chemical environments.

Parameter Value Source

Density 0.969 g/mL at 25 °C

Boiling Point 174-175.5 °C

Melting Point -32 °C

Flash Point 53-60 °C

Refractive Index 1.511-1.513 at 20 °C

Vapor Pressure 1.14 mmHg

LogP 2.66 - 2.7

Experimental Protocols
Due to the broad range of applications for 4-Methylanisole, from a building block in organic

synthesis to a flavoring agent, specific experimental protocols are highly dependent on the
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research context. For illustrative purposes, a general protocol for purification is provided, as

this is a common preliminary step in many research applications.

Protocol: Purification of 4-Methylanisole by Vacuum Distillation

This protocol describes a standard method for the purification of commercially available 4-
Methylanisole.

Materials:

4-Methylanisole (commercial grade)

Diethyl ether

1M Sodium hydroxide (NaOH) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium carbonate (Na₂CO₃) or magnesium sulfate (MgSO₄)

Round-bottom flask

Separatory funnel

Distillation apparatus (including a vacuum adapter, condenser, and receiving flask)

Heating mantle

Vacuum pump

Procedure:

Extraction: Dissolve the 4-Methylanisole in diethyl ether.

Washing: Transfer the solution to a separatory funnel and wash with 1M NaOH solution to

remove any phenolic impurities. Follow this with a wash using water and then a final wash

with brine.

Drying: Dry the ethereal solution over anhydrous Na₂CO₃ or MgSO₄.
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Solvent Removal: Filter the drying agent and evaporate the diethyl ether using a rotary

evaporator.

Vacuum Distillation: Distill the crude 4-Methylanisole under reduced pressure. The purity of

the collected fractions can be assessed by techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizing Chemical Information
Graphical representations are invaluable for understanding the relationships between chemical

entities and experimental workflows. Below are diagrams generated using the DOT language to

illustrate the structure of 4-Methylanisole and a conceptual workflow for its analysis.

Caption: Molecular graph of 4-Methylanisole.
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Caption: A generalized experimental workflow involving 4-Methylanisole.

To cite this document: BenchChem. [4-Methylanisole CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047524#4-methylanisole-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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